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Compound Name: 1-(2-Bromophenyl)guanidine
CAS No.: 123375-81-5
Cat. No.: B051338
Get Quote
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Executive Summary

1-(2-Bromophenyl)guanidine (CAS 123375-81-5) is a specialized arylguanidine intermediate
serving as a critical "privileged scaffold" in medicinal chemistry. Unlike simple aliphatic
guanidines, the presence of the ortho-bromine substituent on the phenyl ring confers dual
utility:

 Biological Probe: It functions as a ligand analogue for Sigma (

) receptors and 5-HT3 receptors, mimicking the pharmacophore of known agents like 1,3-di-
o-tolylguanidine (DTG).

e Synthetic Linchpin: It is the direct precursor for the synthesis of 2-aminobenzimidazoles via
metal-catalyzed intramolecular C-N bond formation. This transformation is pivotal for
accessing diverse therapeutic classes, including antihistamines and anthelmintics.

This guide details the synthesis, catalytic applications, and biological relevance of this
compound, designed for researchers requiring high-fidelity protocols and mechanistic insight.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051338#bc-rfq
https://www.benchchem.com/product/b051338/docs?utm_src=pdf-body#technical-guide-1-2-bromophenyl-guanidine-cas-123375-81-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Part 1: Chemical Identity & Properties[1]

Property Data

Chemical Name 1-(2-Bromophenyl)guanidine

N-(2-Bromophenyl)guanidine; 2-

Synonyms o
Bromophenylguanidine

CAS Number 123375-81-5
C

Molecular Formula H
BrN

Molecular Weight 214.06 g/mol

Appearance White to off-white solid

pKa (Calculated) ~13.0 (Guanidinium conjugate acid)

- Soluble in DMSO, Methanol; sparing solubility in
Solubility .
water

Part 2: Synthesis Protocols

The synthesis of 1-(2-Bromophenyl)guanidine requires overcoming the lower nucleophilicity
of the aniline nitrogen caused by the electron-withdrawing bromine atom. The modern
"Cyanamide Route" is preferred over the toxic cyanogen bromide method.

Protocol A: Lewis Acid-Catalyzed Guanylation
(Preferred)

Rationale: This method avoids the use of mercury salts (often used in thiourea desulfurization)
and provides high atom economy.

Reagents:

e 2-Bromoaniline (1.0 equiv)
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e Cyanamide (NH
CN) (1.2 equiv)
o Scandium(lll) triflate [Sc(OTY)

] (5 mol% catalyst)

» Solvent: Water or Ethanol/Water mix

Workflow:

o Dissolution: Dissolve 2-bromoaniline in water/ethanol (1:1 v/v) at room temperature.
o Activation: Add Sc(OTf)

. The Lewis acid activates the nitrile group of cyanamide, making it susceptible to
nucleophilic attack by the aniline.

o Addition: Add cyanamide dropwise.
e Reaction: Stir at 60°C for 6-12 hours. Monitor by TLC (eluent: DCM/MeOH 9:1).

o Workup: Basify with 1M NaOH to pH >12 to ensure the free base is formed. Extract with
ethyl acetate.

 Purification: Recrystallize from ethanol/ether to yield the guanidine salt or free base.

Visualization: Synthesis Pathway
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Figure 1: Lewis acid-catalyzed synthesis pathway from 2-bromoaniline.

Part 3: Core Application — Intramolecular Cyclization

The most significant utility of 1-(2-Bromophenyl)guanidine is its role as a "pre-organized"
substrate for synthesizing 2-aminobenzimidazoles. The ortho-bromo group provides a handle
for metal-catalyzed intramolecular cyclization.

Mechanism: Copper-Catalyzed C-N Coupling

Unlike linear synthesis, this intramolecular approach locks the guanidine moiety into a
heterocycle, a core structure in drugs like Telmisartan (antihypertensive) or Albendazole
(anthelmintic).

Protocol:

Substrate: 1-(2-Bromophenyl)guanidine (1.0 mmol).
o Catalyst System: Cul (10 mol%) + 1,10-Phenanthroline (20 mol%).
e Base: Cs

CO
(2.0 equiv).

e Solvent: DMF or DMSO (anhydrous).
e Conditions: Heat at 80—100°C for 12 hours under Argon.

o Outcome: The terminal nitrogen of the guanidine displaces the bromine, forming the
imidazole ring.

Visualization: Cyclization Workflow
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Figure 2: Copper-catalyzed intramolecular cyclization mechanism yielding 2-
aminobenzimidazole.

Part 4: Biological Context (SAR)

While often an intermediate, the intact 1-(2-Bromophenyl)guanidine structure possesses
intrinsic biological activity due to the "Privileged Guanidine Scaffold."

Sigma () Receptor Ligands[2][3][4][5]

o Context: Sigma receptors are implicated in modulation of ion channels and neurotransmitter
release.
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e SAR Insight: The 2-bromo analog is structurally homologous to 1,3-di-o-tolylguanidine
(DTG), a standard high-affinity sigma ligand. The ortho-substitution forces the phenyl ring out
of planarity with the guanidine system, a conformational feature often required for Sigma-
1/Sigma-2 selectivity.

5-HT3 Receptor Modulation[6]

o Context: Phenylguanidines (e.g., m-chlorophenylbiguanide) are classic 5-HT3
agonists/antagonists.

e SAR Insight: The electron-withdrawing bromine at the ortho position modulates the basicity
of the guanidine (making it less basic than alkyl guanidines) and alters the lipophilicity (logP),
affecting blood-brain barrier penetration.

Part 5: Safety & Handling (GHS)
 Signal Word: Warning
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling: Guanidines are strong bases. Store under inert atmosphere (Argon) to prevent
formation of carbonates from atmospheric CO
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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